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Compound of Interest

Compound Name: Dysprosium telluride

Cat. No.: B084839 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

specialized chemical compounds is paramount to ensuring laboratory safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for the

handling of Dysprosium telluride, including detailed operational and disposal plans.

Health Hazard Information
Dysprosium telluride is a compound for which the specific toxicological properties have not

been fully investigated.[1] However, due to its constituent elements, it is crucial to handle it with

care. The primary hazards are associated with the tellurium component and the potential for

dust formation from the solid material.[1]

Exposure to tellurium compounds can lead to a range of health effects. Short-term exposure

can cause irritation to the skin, eyes, nose, and throat.[2] Inhalation may lead to respiratory

irritation, coughing, and shortness of breath, with higher exposures potentially causing a build-

up of fluid in the lungs (pulmonary edema), which is a medical emergency.[2] Other symptoms

of acute exposure can include headache, fatigue, dizziness, and weakness.[2]

Chronic exposure to tellurium can result in a characteristic garlic-like odor on the breath and in

sweat, a metallic taste, nausea, vomiting, and loss of appetite.[2][3] It may also affect the liver,

kidneys, and central nervous system.[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling Dysprosium
telluride to minimize exposure:

PPE Category Item Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166[4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Lab coat or other protective

clothing
To prevent skin exposure[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended when dust is

generated or if exposure limits

are exceeded. A particulates

filter conforming to EN 143 is a

suitable filter type.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

Ensure that an eyewash station and safety shower are readily accessible.

Keep the material away from heat, sparks, open flames, and hot surfaces.[4][6]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Handle under an inert gas, such as argon, as dysprosium can be air and moisture sensitive.

[1][6]
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2. Handling Dysprosium Telluride:

Avoid dust formation.[1][4]

Do not breathe dust or fumes.[1][5]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5][7]

3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[4][5]

Store away from incompatible materials such as acids, halogens, acid chlorides, and

oxidizing agents.[1][4]

Protect from moisture.[1][4]

Emergency First-Aid Procedures
In case of exposure to Dysprosium telluride, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[4]

Skin Contact

Remove contaminated clothing. Brush off loose

particles from the skin.[4] Wash the affected

area with plenty of soap and water for at least

15 minutes.[1][4] If skin irritation persists, call a

physician.[4]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4]

Remove contact lenses if present and easy to

do. Seek medical attention.[1][2]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1][4]

Disposal Plan
All waste and residues of Dysprosium telluride must be disposed of in accordance with local,

state, and federal regulations.

Waste Collection: Sweep up the material and shovel it into suitable, closed containers for

disposal.[4] Avoid generating dust.

Contamination: Do not allow the material to contaminate ground water systems or be flushed

into surface water or sanitary sewer systems.[4]

Disposal Facility: Dispose of the contents and container at an approved waste disposal plant.

[4][5]
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Safe Handling Workflow for Dysprosium Telluride
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Caption: Workflow for the safe handling of Dysprosium telluride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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